Cas no 1255188-96-5 ((R)-2-(3-Chlorophenyl)-2,5-dihydrothiophene-3-carbaldehyde)

• Product Name: (R)-2-(3-Chlorophenyl)-2,5-dihydrothiophene-3-carbaldehyde
• CAS No: 1255188-96-5
• MF: C₁₁H₉ClOS
• MW: 224.706560850143
• CID: 3167044
• PubChem ID: 84819471
• Update Time: 2025-06-08

(R)-2-(3-Chlorophenyl)-2,5-dihydrothiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• (R)-2-(3-Chlorophenyl)-2,5-dihydrothiophene-3-carbaldehyde
• 1255188-96-5

• Inchi： 1S/C11H9ClOS/c12-10-3-1-2-8(6-10)11-9(7-13)4-5-14-11/h1-4,6-7,11H,5H2/t11-/m1/s1
• InChI Key： IAHGNQXDYWWFOE-LLVKDONJSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H]1C(C=O)=CCS1

Computed Properties

• Exact Mass: 224.0062638Da
• Monoisotopic Mass: 224.0062638Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Additional information on (R)-2-(3-Chlorophenyl)-2,5-dihydrothiophene-3-carbaldehyde

Comprehensive Overview of (R)-2-(3-Chlorophenyl)-2,5-dihydrothiophene-3-carbaldehyde (CAS No. 1255188-96-5)

The compound (R)-2-(3-Chlorophenyl)-2,5-dihydrothiophene-3-carbaldehyde (CAS No. 1255188-96-5) is a chiral aldehyde derivative featuring a dihydrothiophene core and a 3-chlorophenyl substituent. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The (R)-enantiomer configuration is particularly noteworthy, as chirality often plays a critical role in biological activity and drug efficacy.

Recent trends in organic synthesis highlight the growing demand for chiral intermediates like (R)-2-(3-Chlorophenyl)-2,5-dihydrothiophene-3-carbaldehyde. Researchers are increasingly focusing on asymmetric synthesis methods to produce such compounds with high enantiomeric purity. This aligns with the pharmaceutical industry's emphasis on stereoselective drug development, where even slight variations in molecular configuration can dramatically impact therapeutic outcomes.

The dihydrothiophene moiety in this compound is of particular interest to medicinal chemists. This heterocyclic structure is found in various bioactive molecules with demonstrated pharmacological properties. When combined with the 3-chlorophenyl group, the molecule exhibits unique electronic and steric properties that make it valuable for structure-activity relationship studies. The aldehyde functional group further enhances its utility as a versatile synthetic intermediate.

From a synthetic chemistry perspective, CAS 1255188-96-5 represents an important target for catalytic asymmetric synthesis. Current research explores various transition metal-catalyzed approaches to access this chiral building block efficiently. The compound's potential applications extend to material science, where its conjugated system could contribute to novel organic electronic materials with specific optoelectronic properties.

Quality control of (R)-2-(3-Chlorophenyl)-2,5-dihydrothiophene-3-carbaldehyde typically involves advanced analytical techniques such as chiral HPLC and NMR spectroscopy to verify enantiomeric purity and structural integrity. These analytical methods are crucial given the compound's potential use in pharmaceutical development, where regulatory requirements demand rigorous characterization of chiral intermediates.

The stability profile of this compound under various conditions is another area of active investigation. Researchers are particularly interested in understanding how factors like temperature, light exposure, and solvent systems affect the aldehyde functionality and the overall molecular integrity. Such studies are essential for determining optimal storage conditions and handling procedures.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable synthetic routes to compounds like (R)-2-(3-Chlorophenyl)-2,5-dihydrothiophene-3-carbaldehyde. This includes exploring biocatalytic approaches and minimizing the use of hazardous reagents while maintaining high yields and enantioselectivity. Such developments align with the pharmaceutical industry's increasing focus on environmentally friendly synthesis.

The potential biological activities associated with the dihydrothiophene-carbaldehyde scaffold have sparked interest in structure-activity relationship studies. While specific therapeutic applications would require extensive investigation, the structural features of this compound suggest possible interactions with various biological targets. This makes it a valuable template for medicinal chemistry exploration.

From a commercial perspective, the availability of CAS 1255188-96-5 as a research chemical continues to grow. Suppliers are increasingly offering this compound in various quantities and purity grades to meet the needs of different research applications. The pricing and availability trends reflect the compound's niche status as a specialized chiral building block rather than a commodity chemical.

Future research directions for (R)-2-(3-Chlorophenyl)-2,5-dihydrothiophene-3-carbaldehyde may include exploring its potential in catalysis as a chiral ligand or investigating its photophysical properties for materials applications. The compound's unique structural features continue to make it an interesting subject for academic and industrial research across multiple disciplines of chemical science.